(S)-(-)-8-Methoxy 2-aminotetralin
Overview
Description
“(S)-(-)-8-Methoxy 2-aminotetralin” is a derivative of 2-Aminotetralin (2-AT), also known as 1,2,3,4-tetrahydronaphthalen-2-amine (THN). 2-AT is a stimulant drug with a chemical structure consisting of a tetralin group combined with an amine . It is a rigid analogue of phenylisobutylamine and fully substitutes for d-amphetamine in rat discrimination tests .
Molecular Structure Analysis
The molecular structure of 2-Aminotetralin, the parent compound of “(S)-(-)-8-Methoxy 2-aminotetralin”, consists of a tetralin group combined with an amine . The addition of the methoxy group at the 8th position would alter the structure, but specific details are not available.Safety And Hazards
properties
IUPAC Name |
(2S)-8-methoxy-1,2,3,4-tetrahydronaphthalen-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c1-13-11-4-2-3-8-5-6-9(12)7-10(8)11/h2-4,9H,5-7,12H2,1H3/t9-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVKOHSCTEHZRRT-VIFPVBQESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1CC(CC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC2=C1C[C@H](CC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-(-)-8-Methoxy 2-aminotetralin |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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